Cas no 1053655-85-8 (N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester)

• Product Name: N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester
• CAS No: 1053655-85-8
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• MDL: MFCD10568187
• CID: 4570065
• Update Time: 2025-11-07

N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-1-(2-chlorophenyl)methylidene]-hydrazinecarboxylic acid tert-butyl ester
• tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate
• N'-(2-Chlorobenzenecarboximidoyl)(tert-butoxy)carbohydrazide
• N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester

• MDL： MFCD10568187
• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-15-8-14-10-7-5-4-6-9(10)13/h4-8H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： OFFTUUARZUXUQI-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC=NC1=CC=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester Security Information

• Storage Condition：(BD496565)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester

Research Brief on N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester (CAS: 1053655-85-8)

N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester (CAS: 1053655-85-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazine and tert-butyl ester functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future research directions.

The compound's structural features, including the 2-chlorophenyl and hydrazine moieties, contribute to its reactivity and versatility in organic synthesis. Recent publications have demonstrated its use in the preparation of heterocyclic compounds, which are pivotal in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the compound's role in the synthesis of novel pyrazole derivatives with potent anti-inflammatory properties. The study reported that the tert-butyl ester group enhances the stability of the intermediate, facilitating subsequent reactions under mild conditions.

In addition to its synthetic applications, N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester has been investigated for its biological activity. A recent preprint on bioRxiv highlighted its potential as a scaffold for designing inhibitors of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The study utilized molecular docking and in vitro assays to identify promising derivatives with activity against multidrug-resistant Staphylococcus aureus. These findings underscore the compound's relevance in addressing the global challenge of antimicrobial resistance.

Further research has explored the pharmacokinetic properties of derivatives derived from this compound. A 2024 paper in European Journal of Pharmaceutical Sciences reported on the metabolic stability and bioavailability of several analogs, revealing that the tert-butyl ester group can be strategically modified to improve drug-like properties. Such insights are invaluable for optimizing lead compounds in preclinical development.

In conclusion, N'-[1-Amino-1-(2-chlorophenyl)methylidene] hydrazine carboxylic acid tert-butyl ester (CAS: 1053655-85-8) represents a versatile and promising intermediate in pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies highlighting its potential in combating infectious diseases and inflammation. Future research should focus on expanding its utility in targeted drug delivery and exploring its mechanisms of action at the molecular level. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.